Cas no 53279-72-4 (HTBA)
HTBA Chemical and Physical Properties
Names and Identifiers
-
- 3-Hydroxy-2,4,6-triiodobenzoic acid
- 2,4,6-Triiodo-3-hydroxybenzoic acid
- HTBA
- UNII-J4K8R33GPH
- SY023825
- H-4600
- 3-Hydroxy-2,4,6-triiodobenzoicacid
- NSC82352
- NSC 82352
- AM20040647
- J4K8R33GPH
- MFCD00020305
- C7H3I3O3
- AKOS005447542
- NSC-82352
- AS-62178
- A7751
- HTBA;2,4,6-triiodo-3-hydroxybenzoic acid;Benzoic acid, 3-hydroxy-2,4,6-triiodo-
- Benzoic acid, 3-hydroxy-2,4,6-triiodo-
- SCHEMBL126187
- J-610022
- 3-Hydroxy-2,4,6-triiodobenzoic acid (HTBA)
- FT-0615801
- HY-15919
- AC-25831
- BCP31460
- 53279-72-4
- RB3061
- NS00032703
- DTXSID70201401
- EINECS 258-457-9
- STK374504
- DTXCID30123892
- GIAVHGFPMPSIFI-UHFFFAOYSA-N
- DB-050583
-
- MDL: MFCD00020305
- Inchi: 1S/C7H3I3O3/c8-2-1-3(9)6(11)5(10)4(2)7(12)13/h1,11H,(H,12,13)
- InChI Key: GIAVHGFPMPSIFI-UHFFFAOYSA-N
- SMILES: IC1C(=C(C=C(C=1C(=O)O)I)I)O
- BRN: 2113494
Computed Properties
- Exact Mass: 515.72200
- Monoisotopic Mass: 515.722
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5A^2
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 3
Experimental Properties
- Color/Form: powder
- Density: 3.095
- Melting Point: 211-215°C
- Boiling Point: 389.2°C at 760 mmHg
- Flash Point: 189.2°C
- Solubility: 生物体外In Vitro:DMSO溶解度≥ 33 mg/mL(63.98 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
- PSA: 57.53000
- LogP: 2.90420
- Sensitiveness: Light Sensitive
- Solubility: Not determined
HTBA Security Information
- Signal Word:Danger
- Hazard Statement: H302-H315-H318-H335
- Warning Statement: P261-P280-P301+P312-P302+P352-P304+P340-P305+P351+P338-P310
- Hazard Category Code: 20/21/22-36/37/38-41-37/38-22
- Safety Instruction: S22-S26-S36/37/39
-
Hazardous Material Identification:
- HazardClass:8
- PackingGroup:Ⅲ
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Risk Phrases:R36/37/38
- Safety Term:S26;S36
HTBA Customs Data
- HS CODE:2918290000
- Customs Data:
China Customs Code:
2918290000Overview:
2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported foodSummary:
HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%
HTBA Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-15919-10mM*1mLinDMSO |
HTBA |
53279-72-4 | 99.71% | 10mM*1mLinDMSO |
¥500 | 2023-07-26 | |
| MedChemExpress | HY-15919-100mg |
HTBA |
53279-72-4 | 99.71% | 100mg |
¥450 | 2024-05-22 | |
| MedChemExpress | HY-15919-500mg |
HTBA |
53279-72-4 | 99.71% | 500mg |
¥650 | 2024-05-22 | |
| Fluorochem | 001444-1g |
3-Hydroxy-2,4,6-triiodobenzoic acid |
53279-72-4 | 95% | 1g |
£15.00 | 2022-03-29 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H170834-1g |
HTBA |
53279-72-4 | 97% | 1g |
¥60.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H170834-25g |
HTBA |
53279-72-4 | 97% | 25g |
¥808.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H170834-5g |
HTBA |
53279-72-4 | 97% | 5g |
¥202.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H170834-100g |
HTBA |
53279-72-4 | 97% | 100g |
¥2215.90 | 2023-09-02 | |
| TRC | H977613-50mg |
3-Hydroxy-2,4,6-triiodobenzoic Acid |
53279-72-4 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H977613-100mg |
3-Hydroxy-2,4,6-triiodobenzoic Acid |
53279-72-4 | 100mg |
$ 65.00 | 2022-06-04 |
HTBA Suppliers
HTBA Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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